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Compound of Interest

Compound Name: SOLVENT YELLOW 83

CAS No.: 12239-75-7

Cat. No.: B1172513

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial sources,

technical specifications, and analytical methodologies for research-grade Solvent Yellow 83
(CAS No. 12239-75-7). This document aims to assist researchers in sourcing high-purity

material and employing appropriate analytical techniques for its characterization and use in

experimental settings.

Introduction to Solvent Yellow 83
Solvent Yellow 83 is a metal complex solvent dye, a class of compounds known for their high

solubility in organic solvents and excellent fastness properties.[1] It is crucial to distinguish

Solvent Yellow 83 from Pigment Yellow 83, as they are distinct chemical entities with different

CAS numbers and properties. Solvent Yellow 83 is often marketed under commercial names

such as Savinyl Yellow RLSN.[1] Its applications are primarily in industrial settings such as in

special inks, wood stains, leather finishes, and industrial paints.[1] However, its properties as a

soluble dye lend it to potential applications in a research context, such as in specialized

staining or as a component in formulations for drug delivery systems.
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Commercial Sources for Research-Grade Solvent
Yellow 83
Identifying suppliers that can provide Solvent Yellow 83 in the high purity required for research

applications is critical. While many suppliers cater to industrial needs, several vendors

specialize in research-grade chemicals.

Table 1: Commercial Suppliers of Solvent Yellow 83 (CAS 12239-75-7)

Supplier Grade/Purity Specification Notes

BOC Sciences Research Chemicals

A global supplier of a wide

range of chemicals for the life

sciences, biotech, and

pharmaceutical industries.[2]

India Fine Chemicals
98 - 103% (Dye content by

Spectral analysis)

Provides a specific purity

range, indicating a level of

quality control.[3]

Colorants Chem Pvt Ltd High Quality

An exporter of Solvent Yellow

83, positioned for international

industry standards.[1]

Chemsrc Not specified

A platform listing various

chemical suppliers, including

for Solvent Yellow 83.

World dye variety Not specified

Lists suppliers including Pylam

Products Co. Inc. and Clariant

GmbH for "Savinyl Yellow

RLSN".[4]

Note: Researchers should always request a Certificate of Analysis (CoA) from the supplier to

verify the purity and identity of the compound before use.

Technical Specifications
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The following table summarizes the available technical data for Solvent Yellow 83. It is

important to note that these specifications are often provided by industrial suppliers and may

not fully represent the stringent requirements for all research applications.

Table 2: Technical Specifications of Solvent Yellow 83

Property Value Reference

CAS Number 12239-75-7 [5]

Chemical Class Metal Complex [5]

Physical Appearance Yellow Powder [5]

Hue Yellow [5]

Solubility (g/L)

    in Butyl Cellosolve 350 [5]

    in Acetone 250 [5]

    in Methyl Ethyl Ketone 450 [5]

    in Diacetone Alcohol 500 [5]

pH (1% solution) 6.0 - 8.0 [5]

Dye Content (Spectro) 98 - 103% [3][5]

Moisture Content < 5% [5]

Light Fastness (Lacquer) 6-7 [5]

Alkali Fastness (Lacquer) 4-5 [5]

Acid Fastness (Lacquer) 4-5 [5]

Analytical Methodologies
Proper characterization of Solvent Yellow 83 is essential for ensuring the reliability and

reproducibility of research results. The following section outlines potential analytical methods.
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High-Performance Liquid Chromatography (HPLC)
HPLC is a powerful technique for assessing the purity of solvent dyes. While a specific,

validated method for Solvent Yellow 83 is not readily available in the public domain, a general

approach for similar solvent dyes can be adapted.

Example Experimental Protocol (Adapted for Solvent Yellow 83):

Instrumentation: A standard HPLC system with a UV-Vis detector.

Column: A reverse-phase C18 column is often suitable for the analysis of organic dyes.

Mobile Phase: A gradient of an organic solvent (e.g., methanol or acetonitrile) and water. For

a related compound, Solvent Yellow 33, an isocratic mobile phase of 10% water and 90%

methanol has been used.[6]

Detection: The wavelength of maximum absorbance for Solvent Yellow 83 should be

determined using a UV-Vis spectrophotometer and set on the detector.

Sample Preparation: Prepare a stock solution of Solvent Yellow 83 in a suitable solvent

(e.g., methanol) and dilute to an appropriate concentration for analysis. Samples should be

filtered through a 0.45 µm filter before injection.[6]

Workflow for HPLC Analysis:

Sample Preparation HPLC Analysis Data Analysis

Prepare Stock Solution
(Solvent Yellow 83 in Methanol) Dilute to Working Concentration Filter through 0.45 µm filter Inject Sample onto C18 Column Elute with Mobile Phase

(e.g., Water/Methanol Gradient) Detect at λmax Integrate Peak Area Determine Purity (%)

Click to download full resolution via product page

Fig. 1: A generalized workflow for the HPLC analysis of Solvent Yellow 83.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is an indispensable tool for the structural elucidation and confirmation of

organic compounds. While a reference spectrum for Solvent Yellow 83 is not publicly

available, researchers should perform ¹H and ¹³C NMR analysis to confirm the identity of the

purchased material.

Considerations for NMR Analysis:

Solvent Selection: A deuterated solvent in which Solvent Yellow 83 is highly soluble should

be chosen (e.g., DMSO-d₆, CDCl₃).

Reference Standard: Tetramethylsilane (TMS) is a common internal standard for referencing

chemical shifts.

Data Interpretation: The obtained spectra should be compared with the expected chemical

structure of a metal complex azo dye. The complexity of the spectrum will depend on the

specific ligand structure and the coordinating metal.

Logical Relationship for Structural Confirmation:
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Procure Research-Grade
Solvent Yellow 83

Perform ¹H and ¹³C NMR Spectroscopy

Analyze Spectral Data
(Chemical Shifts, Coupling Constants, Integration)

Compare with Expected Structure of a
Metal Complex Azo Dye

Structural Confirmation

Consistent

Structural Discrepancy

Inconsistent
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Fig. 2: Logical workflow for the structural confirmation of Solvent Yellow 83 using NMR
spectroscopy.

Research Applications of Metal Complex Dyes
Metal complex dyes are utilized in various research fields due to their unique properties. Their

applications include:

Textile and Materials Science: To achieve high wash and light fastness in dyed fabrics.[7]

Analytical Chemistry: As reagents for the spectrophotometric and electrochemical

determination of metal ions.[8]

Coordination Chemistry: The study of their synthesis, structure, and electronic properties.[9]
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Dye-Sensitized Solar Cells (DSSCs): Certain metal complex dyes are efficient

photosensitizers for photoelectric conversion, although research is also moving towards pure

organic dyes due to the cost of precious metals.[10]

While specific research protocols for Solvent Yellow 83 are not widely published, its properties

suggest potential for use in applications requiring a soluble, stable yellow dye in organic media.

Researchers are encouraged to adapt existing protocols for similar dyes and to thoroughly

characterize the compound for their specific experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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